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Compound of Interest

Compound Name: 2-Amino-5-nitrothiazole

Cat. No.: B118965

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals in the agrochemical
sector.

Introduction: 2-Amino-5-nitrothiazole is a versatile heterocyclic building block that holds
significant promise in the discovery and development of new agrochemicals.[1][2][3] Its
inherent chemical reactivity, stemming from the presence of a primary amino group, a nitro
functionality, and the thiazole ring system, makes it an attractive starting material for the
synthesis of a diverse range of molecules with potential fungicidal, herbicidal, and insecticidal
properties.[1][3][4] This document provides an overview of the applications of 2-amino-5-
nitrothiazole in agrochemical synthesis, including generalized synthetic protocols and data on
the biological activity of its derivatives.

Fungicidal Applications

The most prominent application of 2-amino-5-nitrothiazole in the agrochemical field is as a
precursor for the synthesis of novel fungicides.[1][2] The thiazole moiety is a well-established
scaffold in many biologically active compounds, and the introduction of the nitro group can
enhance the molecule's efficacy against various plant pathogens.

General Synthesis of Fungicidal Derivatives
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A common strategy for developing fungicidal compounds from 2-amino-5-nitrothiazole
involves the derivatization of the amino group. This can be achieved through various reactions,
such as acylation, sulfonylation, and the formation of Schiff bases, leading to a wide array of
chemical structures with potentially diverse modes of action.

A representative synthetic pathway involves the reaction of 2-amino-5-nitrothiazole with a
substituted benzoyl chloride to form an amide derivative. This is often followed by further
chemical modifications to generate a library of compounds for biological screening.
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General Workflow for Fungicide Candidate Synthesis

Synthesis & Purification

(Z-Amino-S-nitrothiazole) (Substituted Benzoyl ChIoride)

Acylation Reaction

(Crude Amide Derivative)
Gurification (e.g., Recrystallization, Chromatographya
(Pure Amide Derivative)

Biological |Screening

Gn vitro Antifungal Assay)
(Data Analysis (e.g., IC50 determination))
E_ead Compound Identificatior)
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Synthesis of N-(5-nitrothiazol-2-yl)benzamide

(Z-Amino-s-nitrothiazoleg (Benzoyl Chloride) Pyridine, DCM
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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